Cas no 383137-78-8 (1-(4-Ethylphenyl)-1H-pyrrole)
1-(4-Ethylphenyl)-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Ethyl-phenyl)-1H-pyrrole
- CS-0363631
- AKOS000285870
- 1-(4-ethylphenyl)-1H-pyrrole
- DTXSID501309737
- 1-(4-ethylphenyl)pyrrole
- AB01332783-02
- STK895521
- 383137-78-8
- BBL022294
- NCGC00340288-01
- SCHEMBL5603565
- 1-(4-Ethylphenyl)-1H-pyrrole
-
- Inchi: 1S/C12H13N/c1-2-11-5-7-12(8-6-11)13-9-3-4-10-13/h3-10H,2H2,1H3
- InChI Key: HRTKQDKQUCWRGT-UHFFFAOYSA-N
- SMILES: N1(C=CC=C1)C1C=CC(=CC=1)CC
Computed Properties
- Exact Mass: 171.104799419Da
- Monoisotopic Mass: 171.104799419Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 265.2±19.0 °C at 760 mmHg
- Flash Point: 114.2±21.5 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-(4-Ethylphenyl)-1H-pyrrole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Ethylphenyl)-1H-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E939880-50mg |
1-(4-Ethylphenyl)-1H-pyrrole |
383137-78-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939880-100mg |
1-(4-Ethylphenyl)-1H-pyrrole |
383137-78-8 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E939880-500mg |
1-(4-Ethylphenyl)-1H-pyrrole |
383137-78-8 | 500mg |
$ 250.00 | 2022-06-05 | ||
| Apollo Scientific | OR904389-1g |
1-(4-Ethylphenyl)-1H-pyrrole |
383137-78-8 | 95% | 1g |
£240.00 | 2023-09-02 |
1-(4-Ethylphenyl)-1H-pyrrole Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-(4-Ethylphenyl)-1H-pyrrole
Introduction to 1-(4-Ethylphenyl)-1H-pyrrole (CAS No. 383137-78-8)
1-(4-Ethylphenyl)-1H-pyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 383137-78-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and potential applications in drug discovery. The structural motif of 1-(4-Ethylphenyl)-1H-pyrrole combines a pyrrole ring with an ethyl-substituted phenyl group, which endows it with unique chemical and pharmacological properties that make it a promising candidate for further exploration.
The synthesis of 1-(4-Ethylphenyl)-1H-pyrrole typically involves multi-step organic reactions, often starting from readily available precursors such as 4-ethylbenzaldehyde and pyrrole. The introduction of the phenyl group at the 4-position enhances the lipophilicity of the molecule, which can be crucial for its interaction with biological targets. Additionally, the pyrrole ring itself is known to exhibit a range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. These characteristics have prompted researchers to investigate 1-(4-Ethylphenyl)-1H-pyrrole as a potential lead compound for developing novel therapeutic agents.
In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrole derivatives. The structural flexibility of 1-(4-Ethylphenyl)-1H-pyrrole allows for modifications at various positions, enabling the fine-tuning of its biological activity. For instance, studies have shown that substituents on the pyrrole ring can significantly influence its binding affinity to enzymes and receptors. This has led to the development of libraries of pyrrole-based compounds that are being screened for their efficacy in treating various diseases.
One of the most compelling aspects of 1-(4-Ethylphenyl)-1H-pyrrole is its potential in drug discovery. The compound has been investigated for its ability to modulate key biological pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. For example, preliminary studies have suggested that 1-(4-Ethylphenyl)-1H-pyrrole may exhibit inhibitory effects on certain enzymes that are overexpressed in cancer cells. This has opened up new avenues for research into developing targeted therapies that could selectively inhibit these enzymes without affecting normal cellular processes.
The pharmacokinetic properties of 1-(4-Ethylphenyl)-1H-pyrrole are also an important consideration in its development as a drug candidate. Research has indicated that the compound exhibits reasonable solubility and stability under physiological conditions, which are essential factors for its absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, computational modeling studies have been employed to predict the binding interactions between 1-(4-Ethylphenyl)-1H-pyrrole and potential target proteins. These studies have provided valuable insights into how modifications to the molecule could enhance its binding affinity and selectivity.
Another area of interest is the synthesis of derivatives of 1-(4-Ethylphenyl)-1H-pyrrole that could improve their pharmacological properties. By introducing additional functional groups or altering the substitution pattern on the pyrrole ring or phenyl group, researchers can generate a series of analogs with varying biological activities. This approach allows for high-throughput screening campaigns to identify compounds with optimal efficacy and minimal toxicity. Such efforts are crucial for translating laboratory findings into viable drug candidates that can progress to clinical trials.
The role of computational chemistry in studying 1-(4-Ethylphenyl)-1H-pyrrole cannot be overstated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have enabled researchers to gain detailed insights into the structure-activity relationships (SAR) of this compound. These methods have helped in understanding how different substituents affect the electronic properties and conformational dynamics of 1-(4-Ethylphenyl)-1H-pyrrole, thereby guiding rational drug design strategies.
In conclusion, 1-(4-Ethylphenyl)-1H-pyrrole (CAS No. 383137-78-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely that 1-(4-Ethylphenyl)-1H-pyrrole will play an increasingly important role in drug discovery and development efforts worldwide.
383137-78-8 (1-(4-Ethylphenyl)-1H-pyrrole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)